Cas no 4313-79-5 ( )

• Product Name: &nbsp
• CAS No: 4313-79-5
• MF: C₁₀H₁₄ClNO₂
• MW: 215.676661968231
• CID: 928766
• PubChem ID: 11287370
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-(4-methylphenyl)propanoic acid,hydrochloride
• 2-amino-3-(4-methylphenyl)propanoic acid
• AGN-PC-0061N0
• hydrochloride
• NSC20153
• NSC-20153
• SureCN3920419
• 2-amino-3-(4-methylphenyl)propanoic Acid Hydrochloride
• 91341-98-9
• 4313-79-5
• SCHEMBL3920419
• DTXSID50461248
• 2-amino-3-(4-methylphenyl)propanoic acid;hydrochloride
• DS-012905
• EN300-170414
• 4-Methylphenylalanine--hydrogen chloride (1/1)
•  

• Inchi： 1S/C10H13NO2.ClH/c1-7-2-4-8(5-3-7)6-9(11)10(12)13;/h2-5,9H,6,11H2,1H3,(H,12,13);1H
• InChI Key： WGEZMHWHCOUJDQ-UHFFFAOYSA-N
• SMILES： Cl.OC(C(CC1C=CC(C)=CC=1)N)=O

Computed Properties

• Exact Mass: 215.07100
• Monoisotopic Mass: 215.0713064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 174
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• PSA: 63.32000
• LogP: 2.45170

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives